5-Amino-2-cyclopropyl-oxazole-4-carboxylic acid ethyl ester

• IUPAC Name: ethyl 5-amino-2-cyclopropyl-1,3-oxazole-4-carboxylate
• InChI: InChI=1S/C9H12N2O3/c1-2-13-9(12)6-7(10)14-8(11-6)5-3-4-5/h5H,2-4,10H2,1H3
• InChI Key: UWPIMIYVMDGRHI-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=C(OC(=N1)C2CC2)N
• Molecular Formula: C9H12N2O3
• Molecular Weight: 196.20 g/mol

Description

5-Amino-2-cyclopropyl-oxazole-4-carboxylic acid ethyl ester is a biochemical compound with the molecular formula C9H12N2O3 and a molecular weight of 196.2. It is used for proteomics research.

Molecular Structure Analysis

The molecular structure of 5-Amino-2-cyclopropyl-oxazole-4-carboxylic acid ethyl ester is represented by the formula C9H12N2O3. This indicates that the compound contains 9 carbon atoms, 12 hydrogen atoms, 2 nitrogen atoms, and 3 oxygen atoms.

Chemical Reactions Analysis

Oxazole compounds, including 5-Amino-2-cyclopropyl-oxazole-4-carboxylic acid ethyl ester, are commonly found in many commercially available drugs. They are synthesized using various novel synthetic techniques, most of which employ Cu (I) or Ru (II) as catalysts for (3 + 2) cycloaddition reaction.

Scientific Research Applications

Biological Significance and Applications

• Heterocyclic Compounds in Medicinal Chemistry : Heterocyclic compounds, especially those containing nitrogen, sulfur, and oxygen, are crucial in developing drugs for treating CNS disorders. Their unique structures enable them to modulate various biological activities, which might hint at the potential of our compound in drug development (Saganuwan, 2017).

• Biocatalyst Inhibition by Carboxylic Acids : The study of carboxylic acids, including their impact on microbial growth and fermentation processes, is significant for biotechnological applications. Understanding how similar compounds affect microbes can help develop biofuels and bioproducts, indicating a research avenue for the compound of interest (Jarboe et al., 2013).

• Synthetic Approaches in Chemistry : The synthetic routes and biological activities of oxazolone moieties highlight the importance of such compounds in pharmaceutical research. This relevance suggests that exploring synthetic pathways and potential biological activities of "5-Amino-2-cyclopropyl-oxazole-4-carboxylic acid ethyl ester" could be fruitful (Kushwaha & Kushwaha, 2021).

• Antibacterial Activity : Compounds with triazole and triazole-containing hybrids have shown significant antibacterial activity against pathogens like Staphylococcus aureus. This insight can guide the exploration of the antibacterial potential of the compound , considering its structural features (Li & Zhang, 2021).

• Chemical Synthesis and Drug Development : The synthesis and application of benzoxazole derivatives in medicinal chemistry indicate a pathway for developing novel therapeutic agents. Given the structural similarity, investigating "5-Amino-2-cyclopropyl-oxazole-4-carboxylic acid ethyl ester" in similar contexts could uncover new pharmacological applications (Özil & Menteşe, 2020).